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A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the experimentally determined physical

properties of 5-Undecanol against values predicted by computational models. Understanding

the variance between experimental data and in silico predictions is crucial for researchers in

drug development and chemical synthesis, as it informs the reliability of computational

screening and the design of experimental protocols. This document presents a side-by-side

comparison of key physical properties, details the standard experimental methodologies for

their determination, and outlines the workflow for such a comparative analysis.

Data Presentation: Physical Properties of 5-
Undecanol
The following table summarizes the experimental and predicted physical properties of 5-
Undecanol. Experimental values have been collated from various chemical databases, while

predicted values are provided by computational models, offering a clear and concise overview

for comparative purposes.
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Physical Property Experimental Value Predicted Value

Boiling Point
228-230 °C at 760 mmHg, 229

°C[1]
227.8 ± 3.0 °C

Melting Point -4 °C[1][2] 11.2 ± 4.5 °C

Density 0.830 g/mL[1] 0.82 ± 0.1 g/cm³

Refractive Index 1.4362[2] 1.438 ± 0.003

Water Solubility
49.73 mg/L at 25 °C

(estimated)
55.6 ± 11.2 mg/L

Note: Predicted values are often presented with a range or a standard deviation, reflecting the

inherent uncertainty in the computational models.

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following are detailed methodologies for the key experiments cited.

Boiling Point Determination (Micro-reflux method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology:

A small sample (approximately 0.5 mL) of 5-Undecanol is placed in a small test tube with a

boiling chip or a magnetic stir bar.

A thermometer is positioned in the test tube so that the bulb is just above the surface of the

liquid.

The apparatus is gently heated in a heating block or an oil bath.

The liquid is brought to a gentle boil, creating a state of reflux where the vapor condenses

and drips back into the liquid. This is often visible as a ring of condensate on the test tube
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walls.

The thermometer bulb should be positioned at the level of this condensate ring.

The temperature at which the vapor temperature remains constant is recorded as the boiling

point.

Density Determination
Density is the mass of a substance per unit volume. For a liquid like 5-Undecanol, this can be

accurately measured using a pycnometer or a digital density meter.

Methodology (using a pycnometer):

A clean, dry pycnometer of a known volume is weighed accurately.

The pycnometer is filled with 5-Undecanol, ensuring no air bubbles are trapped. The

temperature of the liquid is allowed to equilibrate to a standard temperature (e.g., 20°C or

25°C).

The filled pycnometer is weighed again.

The mass of the 5-Undecanol is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Refractive Index Measurement
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and is temperature-

dependent.

Methodology (using an Abbe Refractometer):

The refractometer is calibrated using a standard sample with a known refractive index,

typically distilled water.
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A few drops of 5-Undecanol are placed on the clean, dry surface of the measuring prism.

The prism is closed, and the light source is switched on.

While looking through the eyepiece, the adjustment knob is turned until the boundary line

between the light and dark fields is sharp and centered in the crosshairs.

The refractive index value is read from the scale. The temperature at which the

measurement is taken should also be recorded.

Water Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard technique for determining the thermodynamic solubility

of a substance in a solvent.

Methodology:

An excess amount of 5-Undecanol is added to a known volume of distilled water in a flask.

The flask is sealed and placed in a shaker or agitator within a temperature-controlled

environment (e.g., 25°C).

The mixture is agitated for a prolonged period (typically 24-48 hours) to ensure that

equilibrium between the dissolved and undissolved solute is reached.

After agitation, the mixture is allowed to stand to let the undissolved 5-Undecanol separate.

A sample of the supernatant (the clear aqueous solution) is carefully removed, ensuring no

undissolved particles are transferred. This is often achieved by filtration or centrifugation.

The concentration of 5-Undecanol in the aqueous sample is then determined using a

suitable analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Mandatory Visualization
The following diagram illustrates the logical workflow for the comparative analysis of

experimental and predicted physical properties of a chemical compound like 5-Undecanol.
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Comparative Analysis Workflow: 5-Undecanol
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Caption: Workflow for comparing experimental and predicted data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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